Cas no 933682-44-1 (1-(Piperidin-3-yl)azepane)

• Product Name: 1-(Piperidin-3-yl)azepane
• CAS No: 933682-44-1
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 2356441
• Update Time: 2025-06-12

1-(Piperidin-3-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-3-yl)azepane
• NE43571
• BB 0262911
• 1-(Piperidin-3-yl)azepane

• Inchi： 1S/C11H22N2/c1-2-4-9-13(8-3-1)11-6-5-7-12-10-11/h11-12H,1-10H2
• InChI Key： AHEPPPZEXARNCA-UHFFFAOYSA-N
• SMILES： N1(CCCCCC1)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 139
• Topological Polar Surface Area: 15.3

Additional information on 1-(Piperidin-3-yl)azepane

Recent Advances in the Study of 1-(Piperidin-3-yl)azepane (CAS: 933682-44-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(Piperidin-3-yl)azepane (CAS: 933682-44-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring both piperidine and azepane moieties, has been explored for its role as a versatile scaffold in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have highlighted its utility in modulating neurotransmitter systems and targeting specific protein-protein interactions, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1-(Piperidin-3-yl)azepane derivatives as selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability compared to existing therapeutics. The study utilized molecular docking simulations and in vitro assays to identify key structural modifications that enhance binding affinity to the serotonin transporter (SERT). Notably, the lead compound exhibited a 40% increase in inhibitory activity compared to fluoxetine, suggesting potential applications in treating depression and anxiety disorders.

Another significant development was reported in ACS Chemical Neuroscience, where 1-(Piperidin-3-yl)azepane was incorporated into novel sigma-1 receptor ligands. The research team employed a structure-activity relationship (SAR) approach to optimize the compound's neuroprotective effects against oxidative stress in neuronal cell models. Their findings revealed that specific stereochemical configurations of 933682-44-1 derivatives could significantly reduce reactive oxygen species (ROS) production by up to 65%, highlighting its potential in neurodegenerative disease therapeutics.

From a synthetic chemistry perspective, recent advancements in the preparation of 1-(Piperidin-3-yl)azepane have been achieved through innovative catalytic methods. A 2024 Nature Communications paper described a novel asymmetric hydrogenation protocol using chiral ruthenium catalysts that produced enantiomerically pure forms of the compound with >99% ee. This methodological breakthrough addresses previous challenges in obtaining stereochemically defined derivatives, which is crucial for pharmacological applications where enantioselectivity often determines biological activity.

Pharmacokinetic studies of 933682-44-1 derivatives have also progressed significantly. Recent preclinical investigations published in Drug Metabolism and Disposition demonstrated favorable metabolic stability and oral bioavailability profiles for several analogs. The lead candidate showed a plasma half-life of 8.2 hours in rodent models, with linear pharmacokinetics across tested dose ranges. These findings support the compound's potential for further development as an orally administered therapeutic agent.

Looking forward, the unique structural features of 1-(Piperidin-3-yl)azepane continue to inspire novel applications in drug discovery. Current research directions include its incorporation into proteolysis targeting chimeras (PROTACs) for targeted protein degradation and as a building block for covalent inhibitors. The compound's versatility and the growing body of research supporting its pharmacological potential make it a molecule of considerable interest in contemporary medicinal chemistry and chemical biology research.